Cas no 56070-90-7 (5,6-Dehydromethysticin)

• Product Name: 5,6-Dehydromethysticin
• CAS No: 56070-90-7
• MF: C₁₅H₁₂O₅
• MW: 272.252784729004
• CID: 2048262
• PubChem ID: 11043897
• Update Time: 2025-04-21

5,6-Dehydromethysticin Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-6-(3',4'-methylenedioxystyryl)-2-pyrone
• 6-(2-benzo[1,3]dioxol-5-yl-vinyl)-4-methoxy-pyran-2-one
• 6-[2-(1,3-benzodioxol-5-yl)ethenyl]-4-methoxy-2H-pyran-2-one
• 5,6-Dehydromethysticin
• 6-(2-(Benzo[d][1,3]dioxol-5-yl)vinyl)-4-methoxy-2H-pyran-2-one
• 6-[(E)-2-(1,3-benzodioxol-5-yl)vinyl]-4-methoxy-pyran-2-one
• CHEMBL1946690
• 56070-90-7
• SCHEMBL21317643
• 6-[(1E)-2-(1,3-Benzodioxol-5-yl)ethenyl]-4-methoxy-2H-pyran-2-one

• Inchi： 1S/C15H12O5/c1-17-12-7-11(20-15(16)8-12)4-2-10-3-5-13-14(6-10)19-9-18-13/h2-8H,9H2,1H3/b4-2+
• InChI Key： GLWFCJOUIQRVSV-DUXPYHPUSA-N
• SMILES： O1COC2C=CC(/C=C/C3=CC(=CC(=O)O3)OC)=CC1=2

Computed Properties

• Exact Mass: 272.06847348g/mol
• Monoisotopic Mass: 272.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.734
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Kavalactones Kavalactones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Kavalactones